Cas no 2680715-27-7 (benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate)
benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680715-27-7
- benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate
- EN300-28303528
-
- Inchi: 1S/C18H21N3O6S/c1-2-3-11-20(18(22)27-13-14-7-5-4-6-8-14)16-10-9-15(21(23)24)12-17(16)28(19,25)26/h4-10,12H,2-3,11,13H2,1H3,(H2,19,25,26)
- InChI Key: CKQFKRJXSPBZOQ-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=CC=1N(C(=O)OCC1C=CC=CC=1)CCCC)[N+](=O)[O-])(N)(=O)=O
Computed Properties
- Exact Mass: 407.11510657g/mol
- Monoisotopic Mass: 407.11510657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 144Ų
benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28303528-1g |
benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate |
2680715-27-7 | 1g |
$1214.0 | 2023-09-07 | ||
| Enamine | EN300-28303528-5g |
benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate |
2680715-27-7 | 5g |
$3520.0 | 2023-09-07 | ||
| Enamine | EN300-28303528-10g |
benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate |
2680715-27-7 | 10g |
$5221.0 | 2023-09-07 | ||
| Enamine | EN300-28303528-0.05g |
benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate |
2680715-27-7 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28303528-0.1g |
benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate |
2680715-27-7 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28303528-0.25g |
benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate |
2680715-27-7 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28303528-0.5g |
benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate |
2680715-27-7 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28303528-1.0g |
benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate |
2680715-27-7 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28303528-2.5g |
benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate |
2680715-27-7 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28303528-5.0g |
benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate |
2680715-27-7 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 |
benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate
Comprehensive Overview of Benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate (CAS No. 2680715-27-7)
Benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate (CAS No. 2680715-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents and intermediates. Its carbamate and sulfamoyl functional groups make it a versatile building block for synthesizing compounds with potential biological activity. Researchers are particularly interested in its applications due to the growing demand for targeted drug delivery systems and enzyme inhibitors.
The compound's nitro and sulfamoyl groups contribute to its reactivity, enabling it to participate in various chemical transformations. This property is highly valued in medicinal chemistry, where structure-activity relationship (SAR) studies are crucial for optimizing drug candidates. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as they can be used to train machine learning models for predicting bioactive molecules. The integration of computational chemistry and high-throughput screening has opened new avenues for exploring the potential of Benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate.
One of the most frequently searched questions related to this compound is: "What are the applications of Benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate in drug development?" The answer lies in its ability to act as a precursor for sulfonamide-based drugs, which are widely used in treating bacterial infections and other conditions. Additionally, its nitro group can be reduced to an amine, further expanding its utility in synthesizing heterocyclic compounds. This flexibility aligns with the current focus on green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce complex molecules.
Another hot topic in the scientific community is the role of Benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate in protease inhibition. Proteases are enzymes involved in numerous physiological processes, and their dysregulation is linked to diseases like cancer and viral infections. The compound's carbamate moiety can interact with protease active sites, making it a valuable tool for designing enzyme inhibitors. This application is particularly relevant in the context of COVID-19 research, where protease inhibitors have been explored as potential therapeutics.
From a synthetic perspective, the compound's benzyl and butyl groups offer lipophilicity, which is essential for improving the bioavailability of drug candidates. This feature is often discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) properties. As the pharmaceutical industry shifts toward personalized medicine, understanding the physicochemical properties of intermediates like Benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate becomes increasingly important.
In conclusion, Benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate (CAS No. 2680715-27-7) is a multifaceted compound with broad applications in drug discovery and development. Its unique structural features and reactivity make it a subject of ongoing research, particularly in areas like enzyme inhibition, computational chemistry, and sustainable synthesis. As scientific advancements continue, this compound is likely to play an even more significant role in addressing global health challenges.
2680715-27-7 (benzyl N-butyl-N-(4-nitro-2-sulfamoylphenyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)